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Compound of Interest

Compound Name:
Ethyl 4-chloro-8-fluoroquinoline-3-

carboxylate

CAS No.: 56824-90-9

Cat. No.: B1586498

Get Quote

Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate belongs to the quinolone class of

compounds, a scaffold renowned for its "privileged" status in drug discovery, most notably as

the core of many fluoroquinolone antibiotics.[1][2] However, the utility of this specific molecule

extends beyond anti-infectives. Its true value lies in its role as a versatile synthetic

intermediate. The presence of a chloro group at the 4-position provides a reactive handle for

nucleophilic substitution, while the fluoro and ethyl carboxylate moieties offer opportunities for

further derivatization. This strategic combination of functional groups makes it a valuable

precursor for synthesizing complex molecules, including modulators for novel biological targets.

[3][4] This guide will dissect its fundamental properties, synthesis, and analytical validation,

providing a robust framework for its effective use in research and development.

Core Physicochemical & Structural Properties
The foundational step in utilizing any chemical compound is a thorough understanding of its

intrinsic properties. Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate is a white to off-white

solid under standard conditions.[3] Its key identifiers and calculated properties are summarized

below. The molecular weight, determined by the sum of the atomic weights of its constituent
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atoms (C₁₂H₉ClFNO₂), is a critical parameter for all stoichiometric calculations in synthesis and

analysis.

Property Value Source

Molecular Weight 253.66 g/mol [3][5]

Molecular Formula C₁₂H₉ClFNO₂ [3][5][6]

CAS Number 56824-90-9 [3][5]

Appearance White to off-white solid [3]

Boiling Point (Predicted) 332.1 ± 37.0 °C [3]

Density (Predicted) 1.354 ± 0.06 g/cm³ [3]

pKa (Predicted) -1.27 ± 0.41 [3]

Synthesis Pathway and Mechanistic Rationale
The most common and efficient synthesis of Ethyl 4-chloro-8-fluoroquinoline-3-carboxylate
involves the chlorination of its 4-hydroxy (or 4-oxo tautomer) precursor, Ethyl 8-fluoro-4-

hydroxyquinoline-3-carboxylate.[5][7]

Reaction: Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate → Ethyl 4-chloro-8-
fluoroquinoline-3-carboxylate

Reagent: Phosphorus(V) oxychloride (POCl₃, also known as trichlorophosphate)[5]

Expertise & Causality: The choice of POCl₃ is deliberate and mechanistically sound. The 4-

hydroxyquinoline exists in tautomeric equilibrium with its 4-quinolone form. The lone pair of

electrons on the oxygen atom of the carbonyl group attacks the electrophilic phosphorus atom

of POCl₃. This is followed by the elimination of HCl and the formation of a dichlorophosphoryl

intermediate. The chloride ion, now a good nucleophile, attacks the C4 position in an addition-

elimination sequence, displacing the dichlorophosphate group and yielding the final 4-chloro

product. This reaction is a standard and highly effective method for converting cyclic amides or

vinylogous acids into their corresponding chloro derivatives.[8]
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Reactants

Process Product
Ethyl 8-fluoro-4-hydroxy-
quinoline-3-carboxylate

Chlorination Reaction
(100 °C, ~3.5h)POCl₃ (Phosphorus Oxychloride)

Ethyl 4-chloro-8-fluoro-
quinoline-3-carboxylate

Formation of C-Cl bond
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Synthesis Phase

Purification Phase

Analytical Phase

Start: Ethyl 8-fluoro-4-hydroxy-
quinoline-3-carboxylate

Chlorination with POCl₃

Aqueous Work-up & Extraction

Crude Product

Column Chromatography
or Recrystallization

Pure Product

¹H & ¹³C NMR Mass Spectrometry IR Spectroscopy Purity Check (HPLC)

Certified Intermediate
(Structure & Purity Confirmed)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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